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A comprehensive comparison of the bioavailability and mobility of trivalent antimony [Sb(III)]

and pentavalent antimony [Sb(V)] in soils is crucial for environmental risk assessment and the

development of effective remediation strategies. This guide provides a detailed analysis of the

differences in their behavior, supported by experimental data, and outlines the methodologies

used for their evaluation.

Comparative Analysis of Sb(III) and Sb(V) in Soils
Antimony's behavior in soil is predominantly governed by its oxidation state. Sb(III) and Sb(V)

exhibit distinct differences in their toxicity, mobility, and bioavailability, primarily due to their

different chemical forms and interactions with soil components.[1][2] Generally, Sb(III) is

considered more toxic than Sb(V).[1]

Mobility in Soil
The mobility of antimony species in soil is largely controlled by sorption processes. Sb(III),

existing primarily as the neutral species antimonite [Sb(OH)₃] under a wide range of pH

conditions, tends to be less mobile.[2][3] It can be strongly and sometimes irreversibly

adsorbed onto soil minerals, organic matter, and carbonates, particularly in alkaline soils.[1]

In contrast, Sb(V), which predominantly exists as the anion antimonate [Sb(OH)₆⁻], is generally

more mobile, especially in alkaline conditions.[2][3] This increased mobility in alkaline soils can

be attributed to competition with hydroxide ions (OH⁻) for binding sites and electrostatic
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repulsion between the negatively charged Sb(V) anions and negatively charged soil surfaces.

[3]

Several factors influence the mobility of both species, including:

Soil pH: Affects the surface charge of soil colloids and the speciation of antimony.[1][3]

Redox potential (Eh): Determines the dominant oxidation state of antimony.[2][3] Sb(V) is

more prevalent in oxidizing conditions, while Sb(III) dominates in anoxic environments.[1][2]

Soil Composition: The presence of iron (Fe), aluminum (Al), and manganese (Mn) oxy-

hydroxides, as well as organic matter, provides binding sites for antimony, thereby reducing

its mobility.[1][3]

Bioavailability in Soil
The bioavailability of antimony, or the fraction that is available for uptake by organisms, is

closely linked to its mobility. The more mobile Sb(V) form is often considered more bioavailable

for plant uptake from the soil solution. However, the higher toxicity of Sb(III) means that even at

lower concentrations, its bio-uptake can be of significant concern.

The potential bioavailability of antimony can be assessed using techniques like Diffusive

Gradients in Thin Films (DGT), which measures the labile fraction of Sb in the soil.[3] Studies

have shown that soil pH plays a critical role in the potential bioavailability of antimony.[3]

Quantitative Data Comparison
The following table summarizes quantitative data from a study comparing the adsorption of

Sb(III) and Sb(V) onto two different soils.
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Parameter Soil 1 Soil 2 Reference

Maximum Adsorption

Capacity of Sb(III)

(mg/kg)

1314.46 1359.25 [1]

Maximum Adsorption

Capacity of Sb(V)

(mg/kg)

415.65 535.97 [1]

These results clearly indicate that both soils have a significantly higher adsorption capacity for

Sb(III) compared to Sb(V), supporting the observation that Sb(III) is generally less mobile in

soils.[1]

Experimental Protocols
A variety of experimental methods are employed to study the speciation, mobility, and

bioavailability of antimony in soils.

Batch Equilibrium Adsorption Studies
This method is used to determine the adsorption capacity of soils for Sb(III) and Sb(V).

Procedure:

Prepare stock solutions of Sb(III) and Sb(V) of known concentrations.

Add a specific mass of soil to a series of centrifuge tubes.

Add varying concentrations of the antimony solutions to the tubes.

Adjust the pH and ionic strength of the solutions to simulate relevant environmental

conditions.

Shake the tubes at a constant temperature for a predetermined time to reach equilibrium.

Centrifuge the samples and filter the supernatant.
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Analyze the antimony concentration in the supernatant using Inductively Coupled Plasma

Mass Spectrometry (ICP-MS).

Calculate the amount of antimony adsorbed by the soil by subtracting the equilibrium

concentration from the initial concentration.

Fit the data to adsorption isotherm models (e.g., Langmuir, Freundlich) to determine the

maximum adsorption capacity.[1]

Sequential Extraction
This technique is used to fractionate antimony in soil, providing information about its mobility

and potential bioavailability.

Procedure: A multi-step extraction process is used, with each step employing a reagent of

increasing strength to release different fractions of antimony bound to the soil. A typical

sequence might include:

Water-soluble fraction: Extraction with deionized water.[3]

Exchangeable fraction: Extraction with a salt solution (e.g., MgCl₂).

Carbonate-bound fraction: Extraction with an acetate buffer.

Fe/Mn oxide-bound fraction: Extraction with a reducing agent (e.g., hydroxylamine

hydrochloride).

Organic matter-bound fraction: Extraction with an oxidizing agent (e.g., H₂O₂).

Residual fraction: Digestion with strong acids (e.g., aqua regia).[3] The antimony

concentration in each extract is determined by ICP-MS.

Speciation Analysis using HPLC-ICP-MS
This hyphenated technique allows for the separation and quantification of different antimony

species (Sb(III) and Sb(V)).

Procedure:
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Extract antimony species from the soil using a suitable extraction solution (e.g., a mixture

of citric acid and EDTA).

Inject the extract into a High-Performance Liquid Chromatography (HPLC) system

equipped with an appropriate column (e.g., an anion exchange column) to separate Sb(III)

and Sb(V).

The eluent from the HPLC is directly introduced into an ICP-MS for the sensitive and

selective detection and quantification of each antimony species.[4][5]

Bioavailability and Bioaccessibility Assessment
Diffusive Gradients in Thin Films (DGT): This technique involves placing a DGT device,

which contains a binding gel, onto the soil surface. Labile antimony species diffuse through a

hydrogel and accumulate on the binding gel. The amount of accumulated antimony provides

a measure of its potential bioavailability.[3]

In-vitro Bioaccessibility Tests: These tests simulate the conditions of the human digestive

system (gastric and intestinal phases) to estimate the fraction of antimony that may be

absorbed by the body if the soil is ingested.[3]
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Caption: Key factors influencing the mobility and bioavailability of Sb(III) and Sb(V) in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Insight into the Adsorption Behaviors of Antimony onto Soils Using Multidisciplinary
Characterization - PMC [pmc.ncbi.nlm.nih.gov]

2. Antimony mobility in soils: current understanding and future research directions -
Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D4EM00743C
[pubs.rsc.org]

3. Insights into the fate of antimony (Sb) in contaminated soils: Ageing influence on Sb
mobility, bioavailability, bioaccessibility and speciation - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b079746?utm_src=pdf-body-img
https://www.benchchem.com/product/b079746?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8998344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8998344/
https://pubs.rsc.org/en/content/articlehtml/2025/em/d4em00743c
https://pubs.rsc.org/en/content/articlehtml/2025/em/d4em00743c
https://pubs.rsc.org/en/content/articlehtml/2025/em/d4em00743c
https://pmc.ncbi.nlm.nih.gov/articles/PMC8064402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8064402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. journals.pan.pl [journals.pan.pl]

5. Determination of Inorganic Antimony Species Conversions during Its Speciation Analysis
in Soil Using Isotope Dilution Techniques [scirp.org]

To cite this document: BenchChem. [Differences in bioavailability and mobility of Sb(III) and
Sb(V) in soils]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079746#differences-in-bioavailability-and-mobility-of-
sb-iii-and-sb-v-in-soils]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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